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Abstract
Ethyl 2-chloro-2-fluorocyclopropanecarboxylate is a halogenated cyclopropane derivative

with significant potential in organic synthesis, particularly as an intermediate in the

development of novel pharmaceuticals and agrochemicals. Its unique trifunctionalized three-

membered ring structure, featuring a chlorine atom, a fluorine atom, and an ethyl ester group,

imparts distinct chemical reactivity. This document provides a comprehensive overview of the

chemical properties, structure, and stereoisomerism of Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate. It further details an experimental protocol for its synthesis

and characterization, and explores its reactivity, which is of considerable interest to researchers

in medicinal chemistry and materials science.

Chemical Properties and Structure
Ethyl 2-chloro-2-fluorocyclopropanecarboxylate is a colorless to pale yellow liquid.[1] The

presence of both chlorine and fluorine on the cyclopropane ring, along with an ethyl ester
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functional group, makes it a versatile building block in organic synthesis.[1]

Quantitative Data
A summary of the key chemical and physical properties of Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate is presented in the table below. It is important to note that

some of the publicly available data for this compound are predicted values.

Property Value Source

CAS Number 155051-93-7 [1]

Molecular Formula C₆H₈ClFO₂ [1]

Molecular Weight 166.58 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 173.2 ± 40.0 °C (Predicted)

Density 1.27 ± 0.1 g/cm³ (Predicted)

Structural Information
The structure of Ethyl 2-chloro-2-fluorocyclopropanecarboxylate is characterized by a

cyclopropane ring substituted with a chlorine atom, a fluorine atom, and an ethyl carboxylate

group. The geminal dihalogen substitution on one of the cyclopropane carbons is a key

structural feature that influences its reactivity.

The presence of two stereogenic centers in the cyclopropane ring (C1 and C2) gives rise to the

possibility of stereoisomerism. Specifically, Ethyl 2-chloro-2-fluorocyclopropanecarboxylate
can exist as a pair of diastereomers: cis and trans. In the cis isomer, the ethyl carboxylate

group is on the same side of the cyclopropane ring as the chlorine and fluorine atoms, while in

the trans isomer, it is on the opposite side.

Furthermore, each of these diastereomers is chiral and can exist as a pair of enantiomers

((1R,2R) and (1S,2S) for the trans isomer; (1R,2S) and (1S,2R) for the cis isomer). The specific

stereochemistry of the molecule can significantly impact its biological activity and its utility in
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asymmetric synthesis. The separation and characterization of these individual stereoisomers

are crucial for applications in drug development.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate are essential for its practical application. The following

sections provide a representative synthesis method and analytical procedures.

Synthesis of Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate
A common method for the synthesis of gem-dihalocyclopropanes is the reaction of an alkene

with a haloform and a base. For Ethyl 2-chloro-2-fluorocyclopropanecarboxylate, a

plausible synthetic route involves the reaction of ethyl acrylate with chlorofluorocarbene

(:CClF), which can be generated in situ.

Materials:

Ethyl acrylate

Sodium trichloroacetate

Triglyme

Sodium chloride

Anhydrous sodium sulfate

Diethyl ether

Procedure:

A mixture of sodium trichloroacetate and triglyme is heated to generate

dichlorofluoromethane.

The dichlorofluoromethane is then dehydrochlorinated with a strong base to form

chlorofluorocarbene.
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Ethyl acrylate is added to the reaction mixture, and the chlorofluorocarbene undergoes a

cycloaddition reaction to form the cyclopropane ring.

The reaction mixture is then cooled and quenched with water.

The product is extracted with diethyl ether.

The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent

is removed under reduced pressure.

The crude product is purified by fractional distillation to yield Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate.

Logical Workflow for Synthesis:
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Starting Materials

Reaction Steps

Final Product

Sodium Trichloroacetate

Generation of Dichlorofluoromethane

Triglyme Ethyl Acrylate

Cycloaddition Reaction

In situ generation of Chlorofluorocarbene

Workup and Extraction

Purification (Fractional Distillation)

Ethyl 2-chloro-2-fluorocyclopropanecarboxylate
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Caption: Synthetic workflow for Ethyl 2-chloro-2-fluorocyclopropanecarboxylate.

Characterization
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¹H and ¹³C NMR spectroscopy are crucial for the structural elucidation of Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate.

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the ethyl

group (a quartet for the -CH₂- group and a triplet for the -CH₃ group) and the protons on the

cyclopropane ring. The chemical shifts and coupling constants of the cyclopropyl protons

would be indicative of their stereochemical relationship (cis or trans).

¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon of the

ester, the two carbons of the ethyl group, and the three carbons of the cyclopropane ring.

The carbon attached to the two halogen atoms will exhibit a characteristic chemical shift due

to their electronegativity.

GC-MS is a powerful technique for assessing the purity of the synthesized compound and

confirming its molecular weight. The gas chromatogram will indicate the presence of any

impurities, while the mass spectrum will show the molecular ion peak corresponding to the

molecular weight of Ethyl 2-chloro-2-fluorocyclopropanecarboxylate (m/z = 166.58). The

fragmentation pattern can provide further structural information.

Reactivity and Potential Applications
The reactivity of Ethyl 2-chloro-2-fluorocyclopropanecarboxylate is largely dictated by the

strained cyclopropane ring and the presence of the halogen atoms and the ester group.

Ring-Opening Reactions
The strained three-membered ring is susceptible to ring-opening reactions under various

conditions, such as with nucleophiles or under thermal or acidic conditions. These reactions

can lead to the formation of functionalized acyclic compounds, which are valuable

intermediates in organic synthesis.

Potential Ring-Opening Pathway:
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Ethyl 2-chloro-2-fluorocyclopropanecarboxylate

Ring-Opened Product

Ring Opening

Nucleophile (Nu-)
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Caption: Nucleophilic ring-opening of the cyclopropane.

Applications in Drug Development
The introduction of fluorine and a cyclopropyl moiety into drug candidates can significantly

enhance their metabolic stability, binding affinity, and overall pharmacokinetic profile. Ethyl 2-
chloro-2-fluorocyclopropanecarboxylate serves as a valuable precursor for introducing the

2-chloro-2-fluorocyclopropyl group into larger molecules of pharmaceutical interest. Its

electrophilic nature makes it a useful intermediate in the synthesis of various pharmaceuticals.

[1]

Conclusion
Ethyl 2-chloro-2-fluorocyclopropanecarboxylate is a synthetically valuable compound with a

unique combination of functional groups. Its chemical properties and reactivity make it an

important building block for the synthesis of complex organic molecules, particularly in the

fields of medicinal chemistry and drug development. The detailed understanding of its

synthesis, characterization, and reactivity provided in this guide will be beneficial for

researchers and scientists working in these areas. Further exploration of the stereoselective

synthesis of its individual isomers will undoubtedly expand its applications in the creation of

novel and potent therapeutic agents.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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